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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing, administration, and

relevant experimental protocols for the Wee1 inhibitor adavosertib (AZD1775) in the context of

pediatric solid tumors. The information is compiled from key clinical trials to guide preclinical

and clinical research.

Signaling Pathway of Adavosertib Action
Adavosertib is a small molecule inhibitor of Wee1 kinase, a critical regulator of the G2-M cell

cycle checkpoint. In cancer cells with DNA damage, often induced by chemotherapy or

radiation, Wee1 kinase activation leads to cell cycle arrest, allowing time for DNA repair. By

inhibiting Wee1, adavosertib forces cells with damaged DNA to prematurely enter mitosis,

leading to mitotic catastrophe and apoptosis. This mechanism is particularly relevant in tumors

with underlying DNA damage response deficiencies, such as those with TP53 mutations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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